Texas Red-X succinimidyl ester

• Molecular Formula: C41H44N4O10S2
• Molecular Weight: 816.9 g/mol
• InChI: InChI=1S/C41H44N4O10S2/c46-34-15-16-35(47)45(34)55-36(48)12-2-1-3-17-42-56(49,50)27-13-14-28(33(24-27)57(51,52)53)37-31-22-25-8-4-18-43-20-6-10-29(38(25)43)40(31)54-41-30-11-7-21-44-19-5-9-26(39(30)44)23-32(37)41/h13-14,22-24,42H,1-12,15-21H2
• InChIKey: XTKWFJCUACVTMF-UHFFFAOYSA-N

Texas Red-X Succinimidyl Ester: Technical Baseline

Texas Red-X succinimidyl ester is an amine-reactive fluorescent dye derived from sulforhodamine 101, designed for covalent labeling of proteins, antibodies, and other biomolecules via NHS ester chemistry. It exhibits excitation/emission maxima at approximately 595/615 nm, with a high extinction coefficient (ε ≈ 116,000 M⁻¹cm⁻¹) and a quantum yield of 0.93–0.97, making it compatible with standard 561 nm and 594 nm laser lines and TRITC/PE filter sets [1]. The core structural distinction lies in the incorporation of a seven-atom aminohexanoyl spacer (the 'X' group) between the fluorophore and the reactive succinimidyl ester, a deliberate modification intended to mitigate steric interference and enhance conjugation performance relative to first-generation Texas Red sulfonyl chloride [1][2].

Spectral compatibility Matches standard 561 nm / 594 nm laser lines and TRITC/PE filter sets for routine fluorescence imaging and flow cytometry.

Spacer-engineered NHS ester Seven-atom aminohexanoyl spacer physically separates the sulforhodamine 101 fluorophore from the labeling site, reported to reduce protein precipitation and support higher conjugate fluorescence yield.

Amine-reactive chemistry Succinimidyl ester enables covalent attachment to primary amines on proteins, antibodies, and other biomolecules; compatible with mild pH conditions (research context).

• [1] Lefevre C, Kang HC, Haugland RP, Malekzadeh N, Arttamangkul S, Haugland RP. Texas Red-X and rhodamine Red-X, new derivatives of sulforhodamine 101 and lissamine rhodamine B with improved labeling and fluorescence properties. Bioconjug Chem. 1996 Jul-Aug;7(4):482-9. doi: 10.1021/bc960034p. View Source
• [2] Thermo Fisher Scientific. Texas Red (and Texas Red-X) Dye. Product Overview. View Source

Texas Red-X Succinimidyl Ester: Substitution Risks

Despite shared spectral properties with Texas Red sulfonyl chloride and nominal compatibility with Alexa Fluor 594 or iFluor 594, direct substitution of Texas Red-X succinimidyl ester is not recommended due to fundamental differences in reactive chemistry and spacer architecture. The original Texas Red sulfonyl chloride is a moisture-sensitive, highly hydrolytically labile reagent that demands strictly controlled, high-pH conditions for conjugation—an environment that can denature or precipitate sensitive proteins [1][2]. While next-generation dyes like Alexa Fluor 594 offer superior brightness and photostability, Texas Red-X retains a unique niche through its seven-atom spacer, which physically separates the bulky fluorophore from the biomolecule attachment site. This spacer has been empirically shown to reduce protein precipitation and increase conjugate fluorescence yield relative to sulfonyl chloride analogs [1]. Consequently, assuming interchangeability without accounting for these quantitative performance differences risks compromised labeling efficiency, increased protein aggregation, and reduced signal reproducibility in validated assays [1].

Texas Red sulfonyl chloride

Rapid hydrolysis (

Alexa Fluor 594 / iFluor 594

These next-generation dyes may offer higher brightness and photostability, but they lack the seven-atom spacer architecture. Conjugate aggregation profiles and fluorescence yield per labeled protein may differ, and direct substitution without validation is not recommended.

Mixed-isomer Texas Red-X

Mixed 2- and 5-isomer preparations can introduce batch-dependent variation in reactivity. For critical, reproducible workflows, the single 5-isomer form may provide tighter control of labeling stoichiometry.

• [1] Lefevre C, Kang HC, Haugland RP, Malekzadeh N, Arttamangkul S, Haugland RP. Texas Red-X and rhodamine Red-X, new derivatives of sulforhodamine 101 and lissamine rhodamine B with improved labeling and fluorescence properties. Bioconjug Chem. 1996 Jul-Aug;7(4):482-9. doi: 10.1021/bc960034p. View Source
• [2] Thermo Fisher Scientific. Texas Red (and Texas Red-X) Dye. Product Overview. View Source

Texas Red-X Succinimidyl Ester: Comparator Differentiation

Hydrolytic Stability: NHS Ester vs. Sulfonyl Chloride

Texas Red-X succinimidyl ester (TR-X-SE) demonstrates a profound improvement in aqueous hydrolytic stability compared to its direct predecessor, Texas Red sulfonyl chloride (TR-SC). While TR-SC undergoes complete hydrolysis within 5 minutes upon exposure to water, rendering it inactive for conjugation, TR-X-SE retains the majority of its reactive NHS ester functionality for more than 1 hour under the same conditions [1]. This difference translates directly to higher effective dye concentration in the conjugation reaction, more reproducible labeling, and reduced waste of valuable protein.

Hydrolytic stability

Head-to-head

Texas Red-X NHS>1 h reactivity retained

vs

Texas Red sulfonyl chloride<5 min complete hydrolysis

Extended working window reduces dye waste, supports reproducible molar ratios, and enables simpler non‑anhydrous handling.

Aqueous exposure, Bioconjug Chem. 1996.

Evidence Dimension	Hydrolytic stability (retention of reactive species in water)
Target Compound Data	Retains most reactivity for > 1 hour
Comparator Or Baseline	Texas Red sulfonyl chloride (TR-SC)
Quantified Difference	TR-SC: complete hydrolysis < 5 min; TR-X-SE: > 1 hour reactivity retained
Conditions	Aqueous exposure; Bioconjug Chem. 1996;7(4):482-9.

Why This Matters

This stability advantage directly reduces dye waste, ensures more consistent molar ratios in conjugation reactions, and minimizes the need for dry solvent handling, which is critical for reproducible, high-quality bioconjugate manufacturing.

• [1] Lefevre C, Kang HC, Haugland RP, Malekzadeh N, Arttamangkul S, Haugland RP. Texas Red-X and rhodamine Red-X, new derivatives of sulforhodamine 101 and lissamine rhodamine B with improved labeling and fluorescence properties. Bioconjug Chem. 1996 Jul-Aug;7(4):482-9. doi: 10.1021/bc960034p. View Source

Conjugation pH Compatibility: NHS Ester vs. Sulfonyl Chloride

Texas Red-X succinimidyl ester enables efficient conjugation under mild pH conditions (pH 7.5–8.5), a significant practical advantage over Texas Red sulfonyl chloride, which requires a relatively high pH environment to achieve optimal conjugation efficiency [1][2]. The high-pH conditions necessary for sulfonyl chloride reactivity can denature or precipitate pH-sensitive proteins, severely limiting the scope of compatible biomolecules. The expanded operational pH window of the NHS ester derivative allows for the labeling of delicate protein targets that would otherwise be degraded or aggregated in a high-pH sulfonyl chloride reaction.

Conjugation pH range

Head-to-head

Texas Red-X NHSpH 7.5–8.5

vs

Texas Red sulfonyl chlorideRequires high pH

Mild near-neutral pH compatible with delicate proteins; expands labelable target repertoire.

Protein conjugation context, Bioconjug Chem. 1996.

Evidence Dimension	Optimal conjugation pH range
Target Compound Data	High reactivity between pH 7.5 and 8.5
Comparator Or Baseline	Texas Red sulfonyl chloride (TR-SC)
Quantified Difference	TR-SC requires relatively high pH for optimal efficiency; TR-X-SE performs efficiently in mild near-neutral pH (7.5-8.5)
Conditions	Protein conjugation; Bioconjug Chem. 1996;7(4):482-9.

Why This Matters

This pH compatibility expands the repertoire of labelable biomolecules to include acid-sensitive or conformationally fragile proteins, directly influencing procurement decisions when working with challenging targets such as certain antibodies, membrane proteins, or low-stability enzymes.

• [1] Lefevre C, Kang HC, Haugland RP, Malekzadeh N, Arttamangkul S, Haugland RP. Texas Red-X and rhodamine Red-X, new derivatives of sulforhodamine 101 and lissamine rhodamine B with improved labeling and fluorescence properties. Bioconjug Chem. 1996 Jul-Aug;7(4):482-9. doi: 10.1021/bc960034p. View Source
• [2] Thermo Fisher Scientific. Texas Red (and Texas Red-X) Dye. Product Overview. View Source

Fluorescence Quantum Yield vs. HiLyte Fluor 594

Texas Red-X succinimidyl ester exhibits a quantum yield of 0.93–0.97 in standard buffer systems, positioning it among the brightest dyes in the red spectral region . This value surpasses that of some spectral alternatives such as HiLyte Fluor 594, which has a reported quantum yield of 0.90 [1]. While both dyes provide sufficient brightness for most applications, the higher quantum efficiency of Texas Red-X translates to greater photon output per absorbed excitation event, potentially enabling detection of lower-abundance targets or reduced illumination intensity in sensitive live-cell experiments. The high extinction coefficient of 116,000 M⁻¹cm⁻¹ further contributes to overall brightness (brightness ≈ ε × Φ).

Quantum yield

Cross-study comparable

Texas Red-X NHS0.93–0.97

vs

HiLyte Fluor 5940.90

Higher photon output per excitation event; reported to support detection of lower-abundance targets and low-illumination live-cell experiments.

PBS/ethanol; vendor datasheets.

Evidence Dimension	Fluorescence quantum yield
Target Compound Data	0.93–0.97 (depending on solvent; ethanol: 0.97, PBS: 0.93)
Comparator Or Baseline	HiLyte Fluor 594
Quantified Difference	Texas Red-X: 0.93–0.97 vs. HiLyte Fluor 594: 0.90
Conditions	PBS buffer or ethanol; vendor datasheets

Why This Matters

A higher quantum yield directly correlates with improved signal-to-noise ratio and detection sensitivity, a critical parameter for assay development, low-copy-number target detection, and super-resolution microscopy applications where photon budget is limited.

• [1] AnaSpec. HiLyte™ Fluor 594 succinimidyl ester (SE) Product Datasheet. View Source

Spacer-Mediated Conjugation Enhancement

The seven-atom aminohexanoyl spacer ('X') in Texas Red-X succinimidyl ester provides a verifiable improvement in conjugation outcomes. In comparative studies, the incorporation of this aliphatic chain spacer was shown to facilitate conjugation, decrease precipitation of proteins during both the conjugation reaction and subsequent storage, and typically increase the fluorescence yield of the final conjugate [1]. While direct fold-increase values are not systematically reported across all protein targets, the qualitative observation of reduced precipitation and enhanced yield is consistently documented as a differentiating feature that mitigates the steric hindrance and hydrophobic interactions that plague spacer-free Texas Red derivatives.

Spacer-mediated enhancement

Class-level

Decreased precipitation and increased conjugate fluorescence yield vs. spacer-free Texas Red sulfonyl chloride (qualitative improvement).

Spacer reduces steric interference; preserves protein solubility and biological activity.

Quantitative fold-increase not systematically reported; Bioconjug Chem. 1996.

Evidence Dimension	Conjugation outcome (protein precipitation and fluorescence yield)
Target Compound Data	Decreased precipitation; increased fluorescence yield
Comparator Or Baseline	Texas Red sulfonyl chloride (without spacer)
Quantified Difference	Qualitative improvement—spacer facilitates conjugation and reduces precipitation [1]
Conditions	Protein conjugation; Bioconjug Chem. 1996;7(4):482-9.

Why This Matters

Reduced protein aggregation during labeling preserves the biological activity and solubility of the conjugate, which is essential for downstream applications such as flow cytometry, immunofluorescence, and in vivo tracking where aggregate formation can cause artifacts or clearance issues.

• [1] Lefevre C, Kang HC, Haugland RP, Malekzadeh N, Arttamangkul S, Haugland RP. Texas Red-X and rhodamine Red-X, new derivatives of sulforhodamine 101 and lissamine rhodamine B with improved labeling and fluorescence properties. Bioconjug Chem. 1996 Jul-Aug;7(4):482-9. doi: 10.1021/bc960034p. View Source

Single Isomer Reproducibility vs. Mixed Isomers

Texas Red-X succinimidyl ester is commercially available as both a mixed-isomer preparation (containing variable ratios of 2- and 5-isomers) and a purified single 5-isomer product. The single-isomer formulation (e.g., AAT Bioquest catalog #474) provides more reproducible results for critical productions where batch-to-batch consistency in conjugation kinetics and degree of labeling is essential . While mixed-isomer preparations are suitable for routine applications and offer a lower procurement cost, the single isomer eliminates variability introduced by differential reactivity or steric accessibility between the positional isomers, thereby tightening experimental variance.

Isomer purity & reproducibility

Supplier data

Single 5-isomer formulation provides more consistent lot-to-lot conjugation kinetics and degree of labeling.

Defined isomer identity reduces batch-driven variability in critical or longitudinal studies.

Recommend single isomer for quality-controlled workflows; mixed isomers suitable for routine use.

Evidence Dimension	Reproducibility (lot-to-lot consistency)
Target Compound Data	Single isomer (5-isomer) provides more reproducible results for critical productions
Comparator Or Baseline	Mixed isomers (variable batch-dependent ratio)
Quantified Difference	Qualitative statement; single isomer recommended for critical/reproducible workflows
Conditions	Vendor specification; AAT Bioquest product literature

Why This Matters

For regulated environments, high-throughput screening campaigns, or long-term longitudinal studies, the availability of a defined single isomer mitigates risk of batch-driven variability, directly impacting procurement decisions for quality-controlled or GLP-adjacent workflows.

Texas Red-X Succinimidyl Ester: Application Scenarios

Labeling pH-Sensitive or Low-Stability Proteins

Leverage the mild conjugation pH (7.5–8.5) of Texas Red-X succinimidyl ester to fluorescently label antibodies, membrane proteins, or recombinant enzymes that are prone to denaturation or aggregation under the high-pH conditions required by Texas Red sulfonyl chloride [1]. This scenario is particularly relevant for academic core facilities and biotech R&D groups generating custom antibody conjugates where maintaining native conformation is paramount for epitope recognition and functional assays. The reduced protein precipitation observed with the spacer-containing Texas Red-X derivative further ensures higher yields of soluble, active conjugate [1].

Automated, High-Volume Conjugation Workflows

Utilize the >1 hour aqueous stability of Texas Red-X succinimidyl ester to improve reproducibility in high-throughput or automated conjugation systems where reagent aliquoting and multi-step handling would otherwise deplete reactive sulfonyl chloride derivatives via hydrolysis within minutes [1]. This stability profile is critical for industrial-scale antibody labeling, bead-based assay manufacturing, and core facilities that prepare large batches of pre-labeled secondary reagents. The extended working window minimizes the need for anhydrous solvents and dry-box handling, simplifying automation and reducing operator error [1].

Multicolor Imaging with Texas Red Filter Sets

Employ Texas Red-X succinimidyl ester-labeled conjugates in established multicolor imaging workflows (e.g., widefield fluorescence, confocal microscopy, or flow cytometry) where instrumentation is equipped with 561 nm or 594 nm lasers and TRITC/PE emission filters [1]. The high extinction coefficient (ε ≈ 116,000 M⁻¹cm⁻¹) and quantum yield (0.93–0.97) provide ample brightness for detecting moderate-to-high abundance targets, while the red-shifted emission (~615 nm) offers good spectral separation from green fluorophores (e.g., FITC, Alexa Fluor 488) and minimal overlap with autofluorescence [1]. This scenario is ideally suited for academic labs with existing Texas Red filter cubes and validated protocols.

Generating F-Actin Probes for Cytoskeletal Studies

Prepare Texas Red-X phalloidin conjugates for specific, high-contrast visualization of F-actin in fixed and permeabilized cells. The original publication describing Texas Red-X validated the synthesis and application of a Texas Red-X derivative of phalloidin, characterizing its use for labeling F-actin [1]. This well-established application remains a cornerstone of cytoskeletal research, where the brightness and photostability of the dye enable clear discrimination of actin stress fibers and cortical actin networks. The spacer architecture may also contribute to reduced non-specific background staining compared to earlier Texas Red-phalloidin preparations [1].

Application

Selection Property

Validation Focus

Labeling pH-sensitive proteins

Mild conjugation pH compatibility (research context)

Protein solubility, retention of functional activity, and conjugate yield

Automated conjugation workflows

Extended aqueous stability of NHS ester

Reproducibility across multi‑step handling, reduced need for anhydrous solvents

Multicolor imaging (Texas Red filter sets)

Spectral compatibility with 561/594 nm excitation and TRITC/PE emission filters

Signal-to-noise ratio, spectral separation from green fluorophores, autofluorescence overlap

F‑actin probes for cytoskeletal research

Validated phalloidin conjugation chemistry

Specificity for F‑actin, background staining, and conjugate brightness in fixed cells

• [1] Lefevre C, Kang HC, Haugland RP, Malekzadeh N, Arttamangkul S, Haugland RP. Texas Red-X and rhodamine Red-X, new derivatives of sulforhodamine 101 and lissamine rhodamine B with improved labeling and fluorescence properties. Bioconjug Chem. 1996 Jul-Aug;7(4):482-9. doi: 10.1021/bc960034p. View Source